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For researchers, scientists, and professionals in drug development, material selection is a

critical factor that can significantly impact the performance and reliability of laboratory

equipment and instrumentation. This guide provides an objective comparison of the mechanical

properties of two common engineering steels, EN40B and EN24, supported by experimental

data and standardized testing methodologies.

Key Distinctions at a Glance
EN40B is a chromium-molybdenum nitriding steel, renowned for its high wear resistance and

suitability for surface hardening through the nitriding process.[1][2][3] This treatment creates a

very hard surface casing, making it an excellent choice for components subjected to abrasion

and wear. EN24, on the other hand, is a nickel-chromium-molybdenum through-hardening alloy

steel, recognized for its high tensile strength and toughness.[4] The choice between these two

materials often hinges on the primary requirement of the application: surface hardness versus

through-thickness strength and toughness.

Quantitative Mechanical Properties
The mechanical properties of EN40B and EN24 are primarily determined by their chemical

composition and heat treatment condition. The following table summarizes the key mechanical

properties for both steels in the commonly supplied 'T' condition (hardened and tempered).
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Mechanical Property EN40B (in 'T' Condition) EN24 (in 'T' Condition)

Tensile Strength 850 - 1000 N/mm² 850 - 1000 N/mm²

Yield Strength 680 N/mm² (min) 635 - 680 N/mm² (min)

Hardness (Brinell) 248 - 302 HB 248 - 302 HB

Impact Strength (Izod) 40 J (min) 50 J (min)

Elongation 13% (min) 13% (min)

Experimental Protocols
The determination of the mechanical properties presented above follows standardized

experimental procedures to ensure accuracy and reproducibility. The primary methodologies

are outlined below.

Tensile Testing
Tensile properties such as tensile strength, yield strength, and elongation are determined

following the ASTM E8/E8M standard test methods for tension testing of metallic materials.[5]

[6][7]
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Specimen Preparation

Testing Procedure

Data Analysis

Machine 'dog-bone' shaped specimen from steel stock

Measure and record initial cross-sectional area

Mount specimen in a universal testing machine

Apply a uniaxial tensile load at a controlled rate

Record load and elongation until fracture

Calculate Tensile Strength (Max Load / Initial Area) Determine Yield Strength (0.2% offset method) Calculate Elongation ((Final Length - Initial Length) / Initial Length)

Click to download full resolution via product page

Tensile Testing Workflow based on ASTM E8.

Impact Testing
Impact strength, a measure of a material's toughness and resistance to fracture under a

sudden load, is typically evaluated using the Charpy V-notch test as detailed in the ASTM E23

standard.[8][9][10]
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Specimen Preparation

Testing Procedure

Data Analysis

Machine a standardized rectangular bar with a V-notch

Bring specimen to the specified test temperature

Position the specimen on the anvils of the Charpy impact tester

Release the pendulum hammer to strike the specimen

Measure the energy absorbed by the specimen during fracture

Click to download full resolution via product page

Charpy Impact Testing Workflow based on ASTM E23.

Hardness Testing
Hardness, the resistance of a material to localized plastic deformation, is commonly measured

using the Rockwell or Brinell hardness tests. The ASTM E18 standard outlines the procedure

for Rockwell hardness testing.[11][12][13]
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Specimen Preparation

Testing Procedure

Data Analysis

Prepare a smooth, flat surface on the steel specimen

Apply a preliminary minor load with an indenter

Apply a major load for a specified duration

Remove the major load, leaving the minor load applied

Measure the difference in indentation depth

Convert the depth to a Rockwell hardness number

Click to download full resolution via product page

Rockwell Hardness Testing Workflow based on ASTM E18.

Material Selection Guide
The choice between EN40B and EN24 is dictated by the specific demands of the application.

The following flowchart provides a logical approach to selecting the appropriate steel based on

primary mechanical property requirements.
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Start: Define Primary Requirement

Is high surface hardness and wear resistance the primary concern?

Is high through-thickness strength and toughness critical?

No

Select EN40B
(Consider Nitriding)

Yes

Select EN24

Yes

Re-evaluate material requirements or consider alternative alloys

No

Click to download full resolution via product page

Material Selection Flowchart: EN40B vs. EN24.

In summary, for applications demanding exceptional surface durability, such as gears, shafts,

and other components subject to significant wear, EN40B with a nitriding treatment is often the

superior choice.[2] For components requiring high tensile strength and good toughness

throughout their cross-section, such as highly stressed bolts, connecting rods, and structural

components, EN24 is a more suitable option.[4] A thorough analysis of the operational stresses

and environmental conditions is paramount in making the optimal material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. highpeaksteels.com [highpeaksteels.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b607303?utm_src=pdf-body-img
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.smithmetal.com/en40b.htm
https://www.tsmsteel.com/722m24.htm
https://www.benchchem.com/product/b607303?utm_src=pdf-custom-synthesis
https://highpeaksteels.com/en40b-722m24-steel/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. EN40B Steel | 722M24 [smithmetal.com]

3. smithmetal.com [smithmetal.com]

4. 722M24 | 722M24 Steel | EN40B Steel [tsmsteel.com]

5. testresources.net [testresources.net]

6. ASTM E8: Standard Test Methods for Tension Testing of Metallic Materials [intertek.com]

7. ASTM E8 | Tensile Testing Standards & Procedures - Valence [valencesurfacetech.com]

8. universalgripco.com [universalgripco.com]

9. zwickroell.com [zwickroell.com]

10. infinitalab.com [infinitalab.com]

11. testmetals.com [testmetals.com]

12. ASTM E18-25: Rockwell Hardness Standard Test Methods - The ANSI Blog
[blog.ansi.org]

13. industrialphysics.com [industrialphysics.com]

To cite this document: BenchChem. [A Comparative Guide to EN40B and EN24 Steels:
Mechanical Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#en40b-vs-en24-steel-mechanical-properties-
comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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